(2S,4R)-4-hydroxypyrrolidine-2-carboxylic Acid Hydrochloride

Specification

• CAS No.: 32968-78-8
• Molecular Formula: C5H10ClNO3
• Molecular Weight: 167.59 g/mol
• IUPAC Name: (2S,4R)-4-hydroxypyrrolidine-2-carboxylic acid;hydrochloride
• Standard InChI: InChI=1S/C5H9NO3.ClH/c7-3-1-4(5(8)9)6-2-3;/h3-4,6-7H,1-2H2,(H,8,9);1H/t3-,4+;/m1./s1
• Standard InChI Key: YEJFFQAGTXBSTI-HJXLNUONSA-N
• Isomeric SMILES: C1[C@H](CN[C@@H]1C(=O)O)O.Cl
• SMILES: C1C(CNC1C(=O)O)O.Cl
• Canonical SMILES: C1C(CNC1C(=O)O)O.Cl

Introduction

(2S,4R)-4-hydroxypyrrolidine-2-carboxylic acid hydrochloride is a chiral compound that belongs to the category of amino acid derivatives. It is particularly significant in organic synthesis and medicinal chemistry due to its specific stereochemistry, which makes it a valuable chiral building block. This compound is also known as trans-4-hydroxy-L-proline hydrochloride and is derived from L-proline with a hydroxyl group at the 4-position.

Synthesis

The synthesis of (2S,4R)-4-hydroxypyrrolidine-2-carboxylic acid hydrochloride typically involves stereoselective reduction of suitable precursors. Advanced methods include catalytic hydrogenation or enzymatic reduction to optimize yield and purity.

Organic Synthesis

This compound is used as a chiral building block in the synthesis of complex organic molecules, particularly in peptide synthesis.

Enzyme Inhibition

It has been shown to inhibit specific enzymes, such as 6-oxocamphor hydrolase, which catalyzes carbon-carbon bond cleavage via retro-Claisen reactions. This inhibition leads to the formation of optically active compounds important in biochemical pathways.

Medicinal Chemistry

The compound is studied for its potential role in medicinal chemistry, particularly in the synthesis of pharmaceuticals targeting neurological disorders.

Table 2: Applications and Uses

Application	Description
Organic Synthesis	Chiral building block in peptide synthesis
Enzyme Inhibition	Inhibits enzymes like 6-oxocamphor hydrolase
Medicinal Chemistry	Intermediate in pharmaceutical synthesis